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Compound of Interest

Compound Name: Methyl 2-(pyrrolidin-1-yl)benzoate

Cat. No.: B056741

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-(pyrrolidin-1-yl)benzoate is a substituted aromatic ester with potential applications
in pharmaceutical and chemical research. Its core structure, featuring a benzoic acid methyl
ester functionalized with a pyrrolidine ring, makes it a valuable scaffold for the synthesis of
more complex molecules. This technical guide provides a concise overview of the known
physical properties of Methyl 2-(pyrrolidin-1-yl)benzoate and outlines standard experimental
protocols for its characterization.

Physical and Chemical Properties

Precise experimental data for the physical properties of Methyl 2-(pyrrolidin-1-yl)benzoate is
not widely available in the public domain. However, based on data for structurally similar
compounds and predictive models, the following properties can be anticipated.
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Property Value Source
Molecular Formula C12H1sNO2 N/A
Molecular Weight 205.25 g/mol N/A
Boiling Point 324.2 £ 25.0 °C (Predicted) [1]
) Estimated range: 1.07 - 1.17 Inferred from related
Density
g/cm3 compounds

Note: The density is an estimated value based on the specific gravity of methyl 2-
methylbenzoate (1.073 g/mL at 25 °C) and the predicted density of 5-Methyl-2-(1-
pyrrolidinylmethyl)benzoic acid (1.173 = 0.06 g/cm3).

Experimental Protocols
Synthesis of Methyl 2-(pyrrolidin-1-yl)benzoate

A plausible synthetic route to Methyl 2-(pyrrolidin-1-yl)benzoate is via a nucleophilic aromatic
substitution reaction between methyl 2-halobenzoate (e.g., methyl 2-fluorobenzoate or methyl
2-chlorobenzoate) and pyrrolidine. The general procedure is as follows:

Materials:

e Methyl 2-halobenzoate

e Pyrrolidine

e Asuitable base (e.g., potassium carbonate, triethylamine)

e A polar aprotic solvent (e.g., Dimethylformamide (DMF), Acetonitrile (ACN))
e Anhydrous magnesium sulfate or sodium sulfate

o Ethyl acetate

e Brine solution

e Deionized water
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Procedure:

To a solution of methyl 2-halobenzoate in the chosen solvent, add the base and pyrrolidine.

e Heat the reaction mixture at an elevated temperature (e.g., 80-120 °C) and monitor the
reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass
Spectrometry (GC-MS).

e Upon completion, cool the reaction mixture to room temperature.
 Dilute the mixture with ethyl acetate and wash with water and brine.
e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

 Purify the crude product by column chromatography on silica gel using an appropriate eluent
system (e.g., a gradient of ethyl acetate in hexanes).

o Characterize the final product by *H NMR, 3C NMR, and mass spectrometry.

Determination of Density

The density of liquid Methyl 2-(pyrrolidin-1-yl)benzoate can be determined using a standard
gravimetric method.

Materials:

A calibrated volumetric flask (e.g., 5 mL or 10 mL) with a stopper

An analytical balance with a readability of at least 0.1 mg

The purified liquid sample of Methyl 2-(pyrrolidin-1-yl)benzoate

Deionized water (for calibration, if necessary)

Acetone (for cleaning and drying)
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e A constant temperature water bath
Procedure:

e Thoroughly clean the volumetric flask with a suitable detergent, rinse with deionized water,
and finally with acetone. Dry the flask completely in an oven and allow it to cool to room
temperature in a desiccator.

» Accurately weigh the empty, dry volumetric flask with its stopper on the analytical balance
and record the mass (ma1).

o Carefully fill the volumetric flask with the liquid sample up to the calibration mark. Use a
pipette to add the last few drops to avoid overfilling. Ensure there are no air bubbles.

o Stopper the flask and place it in a constant temperature water bath (e.g., 20 °C or 25 °C) for
a sufficient time to allow the liquid to reach thermal equilibrium.

e Remove the flask from the bath, carefully dry the outside, and re-weigh it. Record the mass
(m2).

e The mass of the liquid sample is m = m2 - ma.
o The volume of the liquid is the calibrated volume of the flask (V).
o Calculate the density (p) of the liquid using the formula: p=m/ V.

» Repeat the measurement at least two more times and report the average density.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. PubChemLite - Methyl 2-(pyrrolidin-3-yl)benzoate hydrochloride (C12H15NO2)
[pubchemlite.lcsb.uni.lu]

 To cite this document: BenchChem. [Technical Guide: Methyl 2-(pyrrolidin-1-yl)benzoate -
Physical Properties and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056741#methyl-2-pyrrolidin-1-yl-benzoate-physical-
properties-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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